Cas no 1806150-28-6 (Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806150-28-6
• MF: C₁₁H₁₁F₃N₂O₆
• MW: 324.210053682327
• CID: 4840461
• Update Time: 2025-05-23

Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11F3N2O6/c1-3-21-8(17)4-6-7(22-11(12,13)14)5-15-10(20-2)9(6)16(18)19/h5H,3-4H2,1-2H3
• InChI Key： GHTUXYBRSNMBML-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=C1CC(=O)OCC)[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 400
• XLogP3: 2.3
• Topological Polar Surface Area: 104

Additional information on Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetate

Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetate: A Comprehensive Overview

Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetate, with the CAS number 1806150-28-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with methoxy, nitro, and trifluoromethoxy groups, along with an ethyl acetate moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetate involves a series of carefully designed reactions, including nucleophilic substitutions, oxidations, and acetylations. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. These improvements are particularly important for industrial applications where large-scale production is required.

One of the most notable features of this compound is its reactivity. The presence of electron-withdrawing groups such as nitro and trifluoromethoxy enhances the electrophilicity of the pyridine ring, making it highly reactive towards nucleophilic attacks. This property has been exploited in various organic transformations, including cycloaddition reactions and cross-coupling reactions. For instance, recent studies have demonstrated its utility in the synthesis of heterocyclic compounds, which are valuable in drug discovery and materials science.

In terms of applications, Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetate has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere or a pharmacophore mimic makes it a potential candidate for designing novel drug molecules. Additionally, its stability under physiological conditions and its ability to interact with biological targets make it an attractive compound for further exploration in therapeutic areas such as oncology and infectious diseases.

Recent research has also focused on the environmental impact of this compound. Studies have shown that while it is stable under normal conditions, it can undergo biodegradation under specific environmental conditions. This knowledge is crucial for assessing its safety profile and ensuring its responsible use in industrial and medical applications.

In conclusion, Ethyl 2-methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806150-28-6) is a versatile compound with a wide range of potential applications. Its unique chemical properties, combined with recent advancements in synthetic methods and application development, position it as an important molecule in modern organic chemistry.